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Compound of Interest |

Compound Name: 1,3-Dibromo-1-propene
CAS No.: 32121-07-6; 627-15-6
Cat. No.: B2576369
. J

1,3-Dibromo-1-propene is an organobromine compound recognized for its utility as a versatile
synthetic building block in organic chemistry.[1] Identified by the CAS Registry Number 627-15-
6, this chemical is a halogenated alkene that exists as a mixture of cis and trans isomers.[1][2]
Its molecular formula is CsH4Brz and it has a molecular weight of 199.87 g/mol .[3][4][5] The
presence of two bromine atoms and a double bond makes it a reactive intermediate for
creating more complex molecular architectures.[1] Notably, it has been employed in the
synthesis of organometallic structures, such as palladacyclobutane derivatives, highlighting its
role in advanced chemical research.[1][3] This guide provides a focused overview of its core
physicochemical properties and a detailed examination of its safety profile to ensure its
responsible and safe handling in a laboratory setting.

Section 1: Core Physicochemical Properties

The effective use of any chemical intermediate begins with a clear understanding of its physical
and chemical characteristics. These properties dictate storage conditions, handling procedures,
and appropriate applications. The key physicochemical data for 1,3-Dibromo-1-propene are
summarized below.
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Property Value Source(s)
CAS Number 627-15-6 [3114]
Molecular Formula Cs3Ha4Br2 [21[31[5]
Molecular Weight 199.87 g/mol [31[41[5]
Boiling Point 155-156 °C (lit.) [4]
Density 2.0 g/mL at 25 °C (lit.) [4]
Refractive Index n20/D 1.5573 (lit.) [4]
Flash Point 27 °C (80.6 °F) - closed cup
Appearance Mixture of cis and trans 0]
isomers
Storage Temperature 2-8°C, under inert atmosphere [4115]

Section 2: Hazard Identification and GHS
Classification

A thorough understanding of a compound's hazards is the bedrock of laboratory safety. 1,3-
Dibromo-1-propene is classified as a hazardous substance. The following diagram and table
outline the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
information, which forms the basis for all safety and handling protocols.
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Click to download full resolution via product page
Caption: Hazard and Response Workflow for 1,3-Dibromo-1-propene.

The safety profile, based on GHS classifications, is detailed below.

. . Hazard
Hazard Category GHS Pictogram(s) Signal Word
Statement(s)

H226: Flammable

Flammable Liquid GHSO02 (Flame) Warning o
liquid and vapor
) o GHSO07 (Exclamation ] H315: Causes skin
Skin Irritation Warning o
Mark) irritation
o GHSO07 (Exclamation ] H319: Causes serious
Eye Irritation Warning S
Mark) eye irritation
Specific Target Organ )
o ] GHSO07 (Exclamation ] H335: May cause
Toxicity (Single Warning ) o
Mark) respiratory irritation
Exposure)

Data sourced from Sigma-Aldrich.

Section 3: Exposure Controls & Personal Protection
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Based on the identified hazards, stringent exposure controls are mandatory to ensure
personnel safety. The principle of causality dictates that because the substance is a flammable
irritant, specific protective measures must be implemented.

Engineering Controls:

» Ventilation: All handling of 1,3-Dibromo-1-propene must occur within a certified chemical
fume hood to mitigate the risk of respiratory irritation from vapors.

e Ignition Source Control: Due to its flammability and low flash point (27 °C), the work area
must be free of all potential ignition sources, including open flames, sparks, and hot
surfaces. Use explosion-proof equipment and ground/bond all containers and transfer lines
to prevent static discharge.

Personal Protective Equipment (PPE): The selection of PPE is a direct response to the
chemical's irritant and flammable properties.

o Eye Protection: Wear chemical safety goggles and a face shield to protect against splashes,
which can cause serious eye irritation.

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) inspected for
integrity before each use.

» Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.
Ensure full skin coverage.

» Respiratory Protection: For situations where fume hood use is not feasible or in case of a
spill, a respirator with a Type ABEK (EN 14387) filter is recommended to prevent respiratory
tract irritation.

Section 4: Safe Handling and Storage Protocols

The trustworthiness of a laboratory protocol relies on its ability to prevent incidents when
followed correctly. These handling and storage procedures are designed as a self-validating
system for safety.

Storage Protocol:
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Temperature Control: Store containers in a designated, well-ventilated area suitable for
flammable liquids, maintaining a temperature between 2-8°C.[4]

Container Integrity: Keep the container tightly sealed to prevent the escape of flammable
vapors.

Inert Atmosphere: For long-term stability and safety, store under an inert atmosphere (e.g.,
argon or nitrogen).[5]

Segregation: Store away from strong oxidizing agents and strong bases, with which it may
react.

Handling Protocol:

Verification: Before use, confirm the chemical identity via the label (CAS No. 627-15-6) and
review the Safety Data Sheet (SDS) information.

Work Area Preparation: Ensure the chemical fume hood is operational and the work area is
clear of clutter and ignition sources.

Aliquotting: When transferring the liquid, use spark-proof tools and ground all equipment.

Hygiene: Avoid all personal contact. After handling, wash hands and any exposed skin
thoroughly. Do not eat, drink, or smoke in the laboratory.

Section 5: Emergency Procedures

In the event of an exposure or spill, a rapid and correct response is critical. The following

protocols are derived from the known GHS hazards of flammability and irritation.

First-Aid Measures:

Inhalation: Immediately move the affected individual to fresh air. If breathing is difficult,
administer oxygen. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin area
with copious amounts of soap and water for at least 15 minutes. Seek medical attention if
irritation persists.
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o Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the individual is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-
resistant foam.

o Unsuitable Extinguishing Media: Avoid using a heavy water stream, as it may spread the
flammable liquid.

» Specific Hazards: The vapor is heavier than air and can travel to a source of ignition and
flash back. Hazardous decomposition products upon combustion include carbon oxides and
hydrogen bromide gas.

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).

Accidental Release Measures:
e Immediate Evacuation: Evacuate all non-essential personnel from the spill area.

 Isolate and Ventilate: Remove all ignition sources and ensure maximum ventilation (within
the fume hood if possible).

o Containment: For a small spill, contain the liquid with a non-combustible absorbent material
such as sand, earth, or vermiculite. Do not use combustible materials like sawdust.

o Collection: Use spark-proof tools to carefully collect the absorbed material and place it into a
sealed, properly labeled container for hazardous waste disposal.
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+ Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

+ Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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